Cas no 1806844-37-0 (2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806844-37-0
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4851670
• Update Time: 2025-07-02

2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-3-1-2(4(8)9)5(10)11-6(3)12(13)14/h1,4H,(H2,10,11)
• InChI Key： SCNBXQXGLNVRJM-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C(C(F)F)=C1)N

Computed Properties

• Exact Mass: 266.945
• Monoisotopic Mass: 266.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine

Introduction to 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806844-37-0)

2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine, identified by the CAS number 1806844-37-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, bromo, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The significance of 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine lies in its versatility as a building block for more complex pharmacophores. In recent years, there has been a growing interest in pyridine derivatives due to their ability to modulate various biological pathways. The presence of multiple functional groups on the pyridine ring allows for extensive structural modifications, enabling researchers to fine-tune the pharmacological properties of the compound. This flexibility has made it a valuable scaffold in the design of novel therapeutic agents.

One of the most compelling aspects of 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine is its potential application in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The bromo and nitro groups serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed to introduce aryl or amino groups into the molecule. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

Recent studies have highlighted the role of pyridine derivatives in oncology research. For instance, compounds with similar structural motifs have been investigated for their ability to inhibit kinases and other enzymes overexpressed in tumor cells. The amino group on 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine can be utilized to form hydrogen bonds or participate in salt formation, which is crucial for optimizing drug solubility and bioavailability. Furthermore, the nitro group can be reduced to an amine under specific conditions, providing another avenue for structural diversification.

The pharmaceutical industry has increasingly focused on developing drugs with improved selectivity and reduced side effects. 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine offers a promising platform for achieving these goals due to its tunable electronic properties and compatibility with various synthetic methodologies. Researchers have leveraged this compound to develop inhibitors targeting protein-protein interactions (PPIs), which are challenging but critical targets in drug discovery. The bromo substituent facilitates palladium-catalyzed reactions, enabling the introduction of diverse aryl groups that can modulate PPIs effectively.

In addition to its applications in oncology, 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine has shown potential in antimicrobial research. The structural features of this compound can be modified to enhance its activity against resistant bacterial strains. The nitro group, for example, can be incorporated into molecules designed to disrupt bacterial cell wall synthesis or DNA replication. Such modifications are particularly relevant in light of the growing crisis posed by antibiotic resistance worldwide.

The synthesis of 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, the introduction of bromo and nitro groups can be achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with a difluoromethyl group typically employs metal-catalyzed cross-coupling or directed ortho-metalation strategies. These synthetic routes underscore the compound's importance as a versatile intermediate in medicinal chemistry.

Advances in computational chemistry have further enhanced the utility of 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine by enabling rapid virtual screening and optimization of potential drug candidates. Molecular modeling studies have been conducted to predict binding affinities and interactions with biological targets, streamlining the drug discovery process. These computational approaches have been particularly valuable in identifying lead compounds that exhibit high potency and selectivity against disease-causing proteins.

The future prospects of 2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine are vast, with ongoing research exploring its applications in neurodegenerative diseases and inflammatory disorders. Its structural framework provides a basis for designing molecules that can interact with neurotransmitter receptors or modulate inflammatory pathways. As our understanding of disease mechanisms evolves, compounds like this will continue to play a pivotal role in developing next-generation therapeutics.

In conclusion,2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806844-37-0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents targeting a wide range of diseases. As advancements continue to emerge in synthetic chemistry and computational biology,2-Amino-5-bromo-3-(difluoromethyl)-6-nitropyridine is poised to remain at the forefront of innovation in this dynamic field.